Cas no 85972-67-4 (2-NAPHTHALENOL, 1-CHLORO-7-METHOXY-)

1-Chloro-7-methoxy-2-naphthalenol is a specialized chemical compound with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring both chloro and methoxy substituents on the naphthalene ring, provides unique reactivity for selective functionalization and coupling reactions. The compound is valued for its role in synthesizing complex aromatic systems, particularly in the development of dyes, agrochemicals, and bioactive molecules. Its stability under standard conditions and compatibility with various reaction conditions make it a practical choice for research and industrial processes. Proper handling and storage are recommended to maintain its integrity.
2-NAPHTHALENOL, 1-CHLORO-7-METHOXY- structure
85972-67-4 structure
Product Name:2-NAPHTHALENOL, 1-CHLORO-7-METHOXY-
CAS No:85972-67-4
MF:C11H9ClO2
MW:208.640962362289
CID:3261908
PubChem ID:12808088
Update Time:2025-06-11

2-NAPHTHALENOL, 1-CHLORO-7-METHOXY- Chemical and Physical Properties

Names and Identifiers

    • 2-NAPHTHALENOL, 1-CHLORO-7-METHOXY-
    • 1-chloro-7-methoxy-2-naphthol
    • SCHEMBL3188467
    • OVIRRCYMDMBHJJ-UHFFFAOYSA-N
    • 85972-67-4
    • 1-CHLORO-7-METHOXYNAPHTHALEN-2-OL
    • MDL: MFCD24716264
    • Inchi: 1S/C11H9ClO2/c1-14-8-4-2-7-3-5-10(13)11(12)9(7)6-8/h2-6,13H,1H3
    • InChI Key: OVIRRCYMDMBHJJ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC2=CC=C(C=C21)OC)O

Computed Properties

  • Exact Mass: 208.0291072g/mol
  • Monoisotopic Mass: 208.0291072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 29.5Ų

2-NAPHTHALENOL, 1-CHLORO-7-METHOXY- Pricemore >>

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Additional information on 2-NAPHTHALENOL, 1-CHLORO-7-METHOXY-

Recent Advances in the Study of 2-NAPHTHALENOL, 1-CHLORO-7-METHOXY- (CAS: 85972-67-4): A Comprehensive Research Brief

The compound 2-NAPHTHALENOL, 1-CHLORO-7-METHOXY- (CAS: 85972-67-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex molecules with pharmacological activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 85972-67-4 serves as a precursor in the development of novel anti-inflammatory agents, showcasing its versatility in medicinal chemistry. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity.

In addition to its synthetic utility, 2-NAPHTHALENOL, 1-CHLORO-7-METHOXY- has been investigated for its direct biological effects. Research conducted at the University of Cambridge in 2024 revealed that this compound exhibits moderate inhibitory activity against certain cytochrome P450 enzymes, suggesting potential applications in drug metabolism studies. The findings were corroborated by in vitro assays using human liver microsomes, providing a robust foundation for further investigation.

Another area of interest is the compound's potential as a fluorescent probe. A recent publication in Analytical Chemistry (2024) detailed the use of 85972-67-4 as a building block for developing sensitive fluorescent markers for cellular imaging. The study reported that derivatives of this compound displayed excellent photostability and cell permeability, making them suitable for long-term tracking of intracellular processes.

From a safety and regulatory perspective, recent toxicological assessments have provided valuable data on the compound's profile. A 2023 OECD-compliant study found that 2-NAPHTHALENOL, 1-CHLORO-7-METHOXY- shows low acute toxicity in rodent models, with an LD50 greater than 2000 mg/kg. However, researchers noted the need for further studies to evaluate its chronic effects and environmental persistence.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2023-2024 for its use in various therapeutic areas. Notably, one application describes its incorporation into a novel class of kinase inhibitors for cancer treatment, while another explores its potential as an antimicrobial agent against drug-resistant bacteria.

Looking forward, researchers anticipate that 85972-67-4 will continue to play an important role in drug discovery and development. Its unique chemical structure offers multiple sites for modification, allowing for the creation of diverse derivatives with tailored biological activities. Current challenges include optimizing its synthetic route for large-scale production and further elucidating its mechanism of action in various biological systems.

This research brief underscores the multifaceted potential of 2-NAPHTHALENOL, 1-CHLORO-7-METHOXY- in chemical biology and pharmaceutical applications. As research progresses, this compound may emerge as a valuable tool for both basic research and therapeutic development, warranting continued investigation and investment.

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